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Compound of Interest

Compound Name: Methoxymethylsilane
CAS No.: 5624-64-6
Cat. No.: B14703734
Get Quote
. J

Executive Summary & Chemical Context[2][3][4][5]
[6][7]

Methoxymethylsilanes represent a specialized class of organosilicon precursors used to
deposit Silicon Oxycarbide (SiOC) and hybrid organic-inorganic thin films. Unlike standard
silicon precursors (e.g., BDEAS or TDMAS) used for pure SiO2, methoxymethyl-functionalized
precursors are designed to retain specific Si-C or Si-O-C linkages within the film matrix.[1]

Why Methoxymethylsilane?

o Low-k Dielectrics: The incorporation of methyl groups (
) creates free volume in the lattice, lowering the dielectric constant (
) for semiconductor spacers.

» Bio-Inert Passivation: For drug development applications, these films provide a chemically
stable, hydrophobic barrier that prevents protein adsorption and alkali ion leaching from
glass primary containers.[1]
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e Tunable Etch Resistance: The carbon content provides superior resistance to wet HF etching
compared to thermal oxides.

Precursor Chemistry

While "Methoxymethylsilane" can refer to a specific molecule (

), in ALD contexts it often refers to the family of Methoxy(methyl)silanes, such as:

e (Methoxymethyl)trimethylsilane (MMTMS): High stability, used for introducing Si-C bonds.
o Dimethoxydimethylsilane (DMDMS): Common for linear siloxane chain growth.

o Trimethoxymethylsilane (MTMS): Standard for cross-linked SiOC networks.

Critical Process Parameters & Hardware
Configuration

To achieve self-limiting ALD growth, the precursor must be handled to prevent thermal
decomposition (CVD mode) while ensuring sufficient vapor pressure.

Hardware Requirements
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Component Specification Rationale

Stainless steel bubbler MOMS precursors are
Precursor Source . T
(Ampoule) moisture-sensitive liquids.

Vapor pressure is typically

sufficient at near-ambient
Source Temp 25°C - 45°C temps; avoid overheating to

prevent polymerization in the

line.

Prevents condensation in

Line Temp 10°C > Source Temp ] ]
delivery lines.

_ or Inert transport is critical to
Carrier Gas _
prevent pre-reaction.

(99.9999%)

Hot walls prevent accumulation
Reactor Walls 150°C - 350°C ]
of reaction byproducts.

Protocol 1: Low-Temperature Catalytic ALD
(Ammonia-Promoted)

Target Application: Biocompatible coatings on temperature-sensitive polymers (e.g., COC/COP
vials) or MEMS. Mechanism: Lewis-base catalysis. Ammonia (

) lowers the activation energy for the hydrolysis of the methoxy group, allowing growth at
temperatures as low as 100°C.

Reaction Pathway[8]

o Adsorption: MOMS adsorbs onto surface hydroxyls.
o Catalysis:

attacks the silicon center, weakening the Si-O bond of the methoxy ligand.

e Hydrolysis:
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replaces the methoxy group, releasing methanol (

)

Step-by-Step Recipe

e Substrate Temp: 100°C — 150°C
o Precursor: (Methoxymethyl)trimethylsilane (or similar)
e Co-Reactant:

vapor +

gas (co-flow or sequential)

© 2026 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14703734?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Step Instruction Time (s) Flow (sccm) Notes

N Ensure thermal
0 Stabilize 60.0 200 (Ar) .
equilibrium.

Saturate surface.
1 Pulse MOMS 0.5-2.0 50 (Carrier) High vapor

pressure helps.

Remove
physisorbed

2 Purge 10.0 - 20.0 300 (Ar) precursor.
Critical to avoid
CVD.

Catalyst
3 Pulse 0.5 50 Caay
|nJeCt|0n.

Water vapor

Pulse dose (can be co-
flowed with
NH3).

Remove

5 Purge 20.0 300 (Ar) and excess

Repeat for
6 Loop - - desired thickness
(~1.1 Alcycle).

Protocol 2: Plasma-Enhanced ALD (PE-ALD) for
SioC

Target Application: Low-k spacers for logic devices, hard masks. Mechanism: Oxygen plasma
is used to remove organic ligands selectively. By tuning plasma power, the methyl group (

) is retained while the methoxy group (
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) is oxidized to form the

backbone.

Step-by-Step Recipe

e Substrate Temp: 250°C — 350°C
o Precursor: Trimethoxymethylsilane (MTMS)

¢ Plasma Gas:

mix

Step Instruction Time (s) Power (W) Notes

1 Pulse MTMS 1.0 0 Dose precursor.

Short purge due
2 Purge 5.0 0 i .
to high volatility.

CRITICAL: Low
power preserves
) Carbon content.
3 Plasma Strike 2.0-5.0 50 - 100W )
High power
(>300W) creates

pure SiO2.

Remove
combustion
4 Purge 5.0 0 byproducts (

).

Mechanistic Visualization

The following diagram illustrates the competitive pathways between forming a dense Silica
network (High Power Plasma) and a porous, methylated SiOC network (Low Power/Catalytic),
which is the primary goal when using methoxymethylsilanes.
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Tunable Power
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(Carbon Depleted)

Click to download full resolution via product page

Figure 1: Decision tree for ALD processing of Methoxymethylsilanes. Path selection
determines whether the film becomes a hybrid SiOC (Low-k/Hydrophobic) or a standard SiO2
dielectric.

Characterization & Validation Standards

To ensure the protocol is successful, the following metrics must be verified. The presence of
the Methyl (

) group is the marker of success for this specific precursor class.

Quantitative Data Summary
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Metric Method Target (SiOC) Target (SiO2) Interpretation
Lower RI
Refractive Index ) indicates
Ellipsometry 1.38-1.44 1.45-1.46 ]
(n) porosity/carbon
incorporation.

Steric hindrance

Growth Rate of methyl groups
Ellipsometry 0.5-1.2 Alcyc 1.0-1.2 Alcye yigroup
(GPC) may lower GPC
in SiOC.
Primary
) Peak @ 1275 )
Si-C Bond FTIR ) Absent Pass/Fail
cm-
indicator.

Critical for drug

Water Contact ] > 90° < 30° deliverylvial
Goniometry ) - ]
Angle (Hydrophobic) (Hydrophilic) coating
applications.

Troubleshooting Guide

e Problem: High Refractive Index (>1.46).
o Cause: Plasma power too high or Oxygen dose too long; Carbon is being burned off.
o Fix: Reduce plasma power to <50W or switch to
thermal process.
e Problem: "Dust" or particles on wafer.
o Cause: CVD reaction in the gas phase.

o Fix: Increase Purge times (Step 2 & 5) or lower reactor pressure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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